Cas no 1436856-79-9 (3-ethenyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-ethenyl-1lambda6-thiolane-1,1-dione
• CAS No: 1436856-79-9
• MF: C₆H₁₀O₂S
• MW: 146.207400798798
• CID: 6366074
• PubChem ID: 90355228
• Update Time: 2025-05-19

3-ethenyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-ethenyl-1lambda6-thiolane-1,1-dione
• EN300-2006339
• 1436856-79-9
• SCHEMBL15969566

• Inchi： 1S/C6H10O2S/c1-2-6-3-4-9(7,8)5-6/h2,6H,1,3-5H2
• InChI Key： YFCSVEXPQCMXSF-UHFFFAOYSA-N
• SMILES： S1(CCC(C=C)C1)(=O)=O

Computed Properties

• Exact Mass: 146.04015073g/mol
• Monoisotopic Mass: 146.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-ethenyl-1lambda6-thiolane-1,1-dione

3-Ethenyl-1λ6-Thiolane-1,1-Dione: An Overview of Its Structure, Properties, and Applications

3-Ethenyl-1λ6-thiolane-1,1-dione (CAS No. 1436856-79-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinctive thiolane ring structure and the presence of an ethenyl group, which endows it with a range of interesting chemical and physical properties. In this article, we will delve into the structure, synthesis, properties, and potential applications of 3-ethenyl-1λ6-thiolane-1,1-dione.

Structure and Synthesis: The molecular structure of 3-ethenyl-1λ6-thiolane-1,1-dione is composed of a five-membered thiolane ring with two ketone groups attached to the sulfur atom. The ethenyl group (C₂H₃) is attached to the carbon atom adjacent to the sulfur atom. This arrangement imparts a high degree of stability and reactivity to the molecule. The synthesis of 3-ethenyl-1λ6-thiolane-1,1-dione can be achieved through various routes, including cycloaddition reactions and ring-closing metathesis. Recent studies have focused on optimizing these synthetic methods to improve yield and purity.

Physical and Chemical Properties: 3-Ethenyl-1λ6-thiolane-1,1-dione exhibits several notable physical and chemical properties that make it a valuable compound in various applications. It is a white crystalline solid with a melting point of approximately 85°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. Its molecular weight is 144.2 g/mol. The presence of the thiolane ring and the ketone groups contributes to its high reactivity towards nucleophiles and electrophiles, making it an excellent starting material for further chemical modifications.

Applications in Organic Chemistry: In organic chemistry, 3-ethenyl-1λ6-thiolane-1,1-dione serves as a versatile building block for the synthesis of more complex molecules. Its reactivity towards nucleophiles allows for the formation of new carbon-sulfur bonds, which can be further functionalized to create a wide range of derivatives. Recent research has explored its use in the synthesis of novel heterocyclic compounds with potential pharmaceutical applications. For example, studies have shown that derivatives of 3-ethenyl-1λ6-thiolane-1,1-dione can exhibit potent antiviral and anticancer activities.

Medicinal Chemistry Applications: The unique structure of 3-ethenyl-1λ6-thiolane-1,1-dione has sparked interest in its potential use in medicinal chemistry. Several studies have investigated its biological activities and found that it exhibits promising pharmacological properties. For instance, research has demonstrated that certain derivatives of this compound have significant antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Additionally, preliminary studies suggest that 3-ethenyl-1λ6-thiolane-1,1-dione derivatives may have potential as anticancer agents due to their ability to inhibit tumor cell proliferation.

Materials Science Applications: Beyond its applications in organic and medicinal chemistry, 3-ethenyl-1λ6-thiolane-1,1-dione has also found use in materials science. Its unique chemical structure makes it suitable for the development of advanced materials with specific properties. For example, recent studies have explored its use in the synthesis of functional polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

Current Research Trends: The ongoing research on 3-ethenyl-1λ6-thiolane-1,1-dione is focused on expanding its synthetic methodologies and exploring new applications. One area of particular interest is the development of more efficient catalytic systems for its synthesis. Additionally, researchers are investigating the use of computational methods to predict the properties and reactivity of this compound and its derivatives. These efforts aim to accelerate the discovery of new compounds with improved biological activities and material properties.

Safety Considerations: While 3-ethenyl-1λ6-thiolane-1,1-dione is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols when working with this compound. Appropriate personal protective equipment (PPE) such as gloves and safety goggles should be worn to prevent skin contact and eye irritation. Additionally, proper ventilation should be maintained to avoid inhalation of vapors.

In conclusion, 3-ethenyl-1λ6-thiolane-1,1-dione (CAS No. 1436856-79-9) is a multifaceted compound with a wide range of applications in organic chemistry, medicinal chemistry, and materials science. Its unique structure and reactivity make it an attractive starting material for the synthesis of novel compounds with potential pharmaceutical and material properties. Ongoing research continues to uncover new possibilities for this intriguing molecule.